Cas no 33289-76-8 (Kallidin, 1-L-tyrosine-(8CI,9CI))

• Product Name: Kallidin, 1-L-tyrosine-(8CI,9CI)
• CAS No: 33289-76-8
• MF: C₅₉H₈₂N₁₆O₁₃
• MW: 1223.38179254532
• CID: 304860
• PubChem ID: 3517813
• Update Time: 2025-05-23

Kallidin, 1-L-tyrosine-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Kallidin, 1-L-tyrosine-(8CI,9CI)
• TYR-ARG-PRO-PRO-GLY-PHE-SER-PRO-PHE-ARG
• Tyr-Bradykinin
• L-Tyr-L-Arg-L-Pro-L-Pro-Gly-L-Phe-L-Ser-L-Pro-L-Phe-L-Arg-OH
• TYR-ARG-PRO-PRO-GLY-PHE-SER-PRO-PHE-ARG: YRPPGFSPFR
• tyr-bradykinin acetate hydrate
• Tyrosine bradykinin
• TYROSYL-BRADYKININ
• H-Tyr-Arg-Pro-Pro-Gly-Phe-Ser-Pro-Phe-Arg-OH
• 33289-76-8

• Inchi： 1S/C59H82N16O13/c60-39(30-37-21-23-38(77)24-22-37)49(79)69-40(16-7-25-65-58(61)62)54(84)75-29-11-20-47(75)56(86)74-28-9-18-45(74)52(82)67-33-48(78)68-42(31-35-12-3-1-4-13-35)50(80)72-44(34-76)55(85)73-27-10-19-46(73)53(83)71-43(32-36-14-5-2-6-15-36)51(81)70-41(57(87)88)17-8-26-66-59(63)64/h1-6,12-15,21-24,39-47,76-77H,7-11,16-20,25-34,60H2,(H,67,82)(H,68,78)(H,69,79)(H,70,81)(H,71,83)(H,72,80)(H,87,88)(H4,61,62,65)(H4,63,64,66)
• InChI Key： UFLZMKXYKARMGD-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(CCC/N=C(\N)/N)NC(C(CC1C=CC(=CC=1)O)N)=O)=O)N1CCCC1C(NCC(NC(CC1C=CC=CC=1)C(NC(CO)C(N1CCCC1C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CC1C=CC=CC=1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1222.62000
• Monoisotopic Mass: 1222.62472673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 88
• Rotatable Bond Count: 42
• Complexity: 2440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 468Ų

Experimental Properties

• PSA: 463.11000
• LogP: 2.10530

Kallidin, 1-L-tyrosine-(8CI,9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Kallidin, 1-L-tyrosine-(8CI,9CI)

Kallidin: A Comprehensive Overview of CAS No. 33289-76-8

Kallidin, also known as 1-L-tyrosine-(8CI,9CI), is a peptide that has garnered significant attention in the scientific community due to its unique properties and potential applications. With the CAS registry number 33289-76-8, this compound is classified as a peptide with a specific amino acid sequence that contributes to its biological activity. The term Kallidin refers to its role in various physiological processes, particularly in the context of peptide signaling and enzymatic reactions.

The structural composition of Kallidin is characterized by the presence of 1-L-tyrosine, which plays a crucial role in its functionality. The (8CI,9CI) designation highlights the stereochemistry of the molecule, emphasizing the importance of chirality in its biological interactions. This stereochemical specificity ensures that Kallidin interacts selectively with its target molecules, making it a valuable compound in both research and therapeutic applications.

Recent studies have shed light on the role of Kallidin in various biological systems. For instance, research has demonstrated that Kallidin acts as a precursor to other bioactive peptides, such as bradykinin, which are involved in inflammatory responses and vasodilation. The conversion of Kallidin to bradykinin is mediated by specific peptidases, underscoring the dynamic nature of peptide metabolism in vivo.

In addition to its physiological roles, Kallidin has been explored for its potential in drug delivery systems. Its peptide backbone provides a platform for the development of targeted drug carriers, which can enhance the efficacy and reduce the side effects of therapeutic agents. The ability to modify Kallidin's structure to improve its pharmacokinetic properties has further solidified its position as a promising candidate in nanomedicine.

The synthesis of Kallidin involves advanced chemical techniques such as solid-phase synthesis and liquid-phase synthesis. These methods allow for precise control over the amino acid sequence and stereochemistry, ensuring high purity and consistency in the final product. The use of automated peptide synthesizers has also facilitated large-scale production of Kallidin for both research and commercial purposes.

From an analytical standpoint, the characterization of Kallidin relies on sophisticated techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These tools enable researchers to confirm the molecular weight, sequence, and stereochemistry of Kallidin, ensuring accurate identification and quality control.

In terms of applications, Kallidin has found utility in various fields including pharmacology, biotechnology, and diagnostics. Its role as a substrate in enzymatic assays makes it an invaluable tool for studying peptidase activity and inhibition. Furthermore, Kallidin's ability to modulate cellular signaling pathways presents opportunities for its use in treating conditions such as hypertension and inflammatory diseases.

The safety profile of Kallidin is another critical aspect that has been extensively studied. Research indicates that Kallidin exhibits low toxicity when administered at therapeutic doses, making it a safe option for biomedical applications. However, like all bioactive compounds, proper handling and storage are essential to maintain its stability and potency.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying Kallidin's biological effects. Advances in computational chemistry and bioinformatics are expected to provide deeper insights into its interactions with cellular components, paving the way for novel therapeutic strategies.

In conclusion, CAS No. 33289-76-8 (Kallidin) stands as a testament to the intricate relationship between molecular structure and biological function. Its unique properties continue to inspire innovative research across multiple disciplines, reinforcing its importance in both academic and industrial settings.